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Introduction

1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (POPG sodium salt)
is an anionic phospholipid crucial for the development of liposomal drug delivery systems. Its
integration into the lipid bilayer imparts a negative surface charge, which can influence the
stability, encapsulation efficiency, and biodistribution of the liposomes. The negative charge
helps to prevent aggregation through electrostatic repulsion and can play a significant role in
the interaction of liposomes with cells and other biological components. These application
notes provide a detailed protocol for the preparation and characterization of liposomes
containing POPG sodium salt using the thin-film hydration and extrusion method.

Properties of POPG Sodium Salt
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Property Value Reference
Molecular Formula C40H76NaO10P [1112]
Molecular Weight 770.99 g/mol [1][2]
Appearance White to off-white powder

Charge Anionic [11[3114]

Gel-to-Liquid Crystalline

o

Transition Temperature (Tm)

Experimental Protocol: Liposome Preparation via
Thin-Film Hydration and Extrusion

This protocol describes the preparation of large unilamellar vesicles (LUVs) composed of 1-
palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) and varying molar percentages of
POPG sodium salt.

Materials and Equipment

e Lipids:

o 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

o 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (POPG)
e Solvents:

o Chloroform

o Methanol
o Hydration Buffer:

o Phosphate-buffered saline (PBS), pH 7.4

e Model Drug (for encapsulation efficiency determination):
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o Doxorubicin or Calcein
e Equipment:
o Round-bottom flask (50 mL)
o Rotary evaporator
o Nitrogen gas source
o Vacuum pump
o Water bath or heating block
o Mini-extruder
o Polycarbonate membranes (100 nm pore size)
o Syringes (1 mL)
o Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

o Spectrophotometer or Fluorometer

Step-by-Step Procedure

e Lipid Film Formation:
1. Prepare stock solutions of POPC and POPG in chloroform (e.g., 10 mg/mL).

2. In a round-bottom flask, combine the desired molar ratios of POPC and POPG stock
solutions to achieve a total lipid amount of 20 mg.

3. Attach the flask to a rotary evaporator.

4. Evaporate the organic solvent under reduced pressure at a temperature above the
transition temperature of the lipids (for POPC and POPG, room temperature is sufficient).
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5. Continue evaporation for at least 30 minutes after the film appears dry to ensure complete
removal of the solvent.

6. For final traces of solvent removal, place the flask under high vacuum for at least 2 hours
or overnight. A thin, uniform lipid film should be visible on the inner surface of the flask.

Hydration:

1. Add 2 mL of the desired aqueous buffer (e.g., PBS, pH 7.4) to the round-bottom flask
containing the dry lipid film. If encapsulating a hydrophilic drug, dissolve it in the hydration
buffer at the desired concentration.

2. Hydrate the lipid film by rotating the flask in a water bath set to a temperature above the
lipid transition temperature (room temperature is adequate for POPC/POPG mixtures) for
1 hour. This process results in the formation of multilamellar vesicles (MLVs).

Extrusion:

1. Assemble the mini-extruder with a 100 nm polycarbonate membrane according to the
manufacturer's instructions.

2. Draw the MLV suspension into a 1 mL syringe and place it in one of the extruder ports.
Place an empty syringe in the opposite port.

3. Heat the extruder to a temperature above the lipid transition temperature.

4. Gently push the plunger of the syringe containing the liposome suspension, forcing it
through the membrane into the empty syringe.

5. Repeat this extrusion process an odd number of times (e.g., 11 or 21 passes) to ensure a
homogenous population of unilamellar vesicles. The final extrusion should be into the
clean syringe.

Purification (Optional):

1. To remove unencapsulated drug, the liposome suspension can be purified by size
exclusion chromatography or dialysis against the hydration buffer.
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Characterization of POPG-Containing Liposomes
Particle Size and Zeta Potential

The hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the prepared
liposomes are measured using a Dynamic Light Scattering (DLS) instrument.

Table 1: Effect of POPG Molar Percentage on Physicochemical Properties of POPC/POPG
Liposomes

Average . .
POPC:POPG Molar . Polydispersity .
. Hydrodynamic Zeta Potential (mV)
Ratio j Index (PDI)
Diameter (nm)
100:0 1055 <0.1 5+2
90:10 110+ 6 <0.1 2514
80:20 112 5 <0.1 -47 + 5[4]
70:30 1157 <0.15 -55+6
50:50 120+ 8 <0.2 657

Data are presented as mean * standard deviation and are compiled from typical results
reported in the literature.

Encapsulation Efficiency

The encapsulation efficiency (EE%) is determined by separating the unencapsulated drug from
the liposomes and quantifying the amount of drug in the liposomal fraction.

Table 2: Encapsulation Efficiency of a Model Hydrophilic Drug in POPC/POPG Liposomes
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POPC:POPG Molar Ratio Encapsulation Efficiency (%)
100:0 5-10

90:10 15-25

80:20 20-35

70:30 25-40

50:50 30-50

Encapsulation efficiency is highly dependent on the drug and the specific protocol used. The
values presented are illustrative for a model hydrophilic drug.

Experimental Workflow and Diagrams

The following diagram illustrates the key steps in the preparation of POPG-containing

liposomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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